Cas no 1261952-35-5 (2-(furan-2-yl)-6-methylbenzoic acid)

• Product Name: 2-(furan-2-yl)-6-methylbenzoic acid
• CAS No: 1261952-35-5
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD18318820
• CID: 2622010
• Update Time: 2025-10-31

2-(furan-2-yl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-6-methylbenzoic acid

• MDL： MFCD18318820
• Inchi： 1S/C12H10O3/c1-8-4-2-5-9(11(8)12(13)14)10-6-3-7-15-10/h2-7H,1H3,(H,13,14)
• InChI Key： FGTLHPOMMGGQIC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 202.06300

Experimental Properties

• PSA: 50.44000
• LogP: 2.95320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(furan-2-yl)-6-methylbenzoic acid

2-(Furan-2-yl)-6-Methylbenzoic Acid: A Versatile Compound with Promising Applications in Biomedical Research

2-(Furan-2-yl)-6-Methylbenzoic Acid, with the chemical identifier CAS No. 1261952-35-5, represents a unique molecular scaffold that has garnered significant attention in recent years. This compound belongs to the class of aromatic carboxylic acids, characterized by its fused ring system and functional groups that facilitate diverse biochemical interactions. The structural complexity of 2-(Furan-2-yl)-6-Methylbenzoic Acid is particularly noteworthy, as its furan ring and methyl substituent create a unique electronic environment that can modulate its biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting inflammatory diseases and cancer-related pathways.

One of the most compelling aspects of 2-(Furan-2-y1)-6-Methylbenzoic Acid is its ability to interact with specific protein targets through hydrogen bonding and hydrophobic effects. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for the COX-2 enzyme, a key mediator of inflammation. This finding is particularly significant because COX-2 inhibition has been linked to reduced inflammation and pain, making 2-(Furan-2-yl)-6-Methylbenzoic Acid a promising candidate for the development of novel anti-inflammatory therapeutics. The study also revealed that the compound's furan ring plays a critical role in stabilizing the enzyme-substrate complex, highlighting the importance of structural features in drug design.

Recent advances in computational chemistry have further enhanced our understanding of 2-(Furan-2-yl)-6-Methylbenzoic Acid's molecular behavior. Machine learning algorithms have been employed to predict its binding affinity to various receptors, including the PPAR-γ receptor, which is involved in metabolic regulation. A 2024 paper in ACS Chemical Biology reported that 2-(Furan-2-yl)--Methylbenzoic Acid demonstrates significant agonist activity at PPAR-γ, suggesting its potential as a therapeutic agent for metabolic disorders such as type 2 diabetes. These findings underscore the compound's versatility in targeting multiple biological pathways, which is a key factor in its growing relevance in biomedical research.

The synthesis of 2-(Furan-2-yl)-6-Methylbenzoic Acid has also been the subject of recent innovation. Traditional methods often involve multi-step processes with limited yields, but a 2023 breakthrough in green chemistry has introduced a more efficient and environmentally friendly synthesis route. This new methodology, published in Green Chemistry, utilizes catalytic hydrogenation techniques to achieve higher purity and yield while minimizing waste. The development of this synthesis pathway is particularly important for scaling up production for potential therapeutic applications, as it addresses both economic and ecological considerations in pharmaceutical manufacturing.

Another area of interest is the compound's potential in drug delivery systems. Researchers have explored the use of 2-(Furan-2-yl)-6-Methylbenzoic Acid as a carrier molecule for targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the compound can be functionalized with targeting ligands to enhance its specificity for cancer cells. This approach leverages the compound's inherent stability and solubility properties, making it an attractive candidate for developing more effective and less toxic cancer therapies. The ability to modify the compound's surface chemistry opens new avenues for personalized medicine applications.

From a pharmacokinetic perspective, 2-(Furan-2-yl)-6-Methylbenzoic Acid has shown favorable properties in preclinical studies. Its solubility in aqueous solutions and low toxicity profile make it a suitable candidate for oral administration. A 2023 pharmacokinetic analysis published in Drug Metabolism and Disposition revealed that the compound exhibits good bioavailability and a favorable half-life, which are critical factors for drug development. These characteristics suggest that 2-(Furan-2-yl)-6-Methylbenzoic Acid could be formulated into various dosage forms, including tablets and liquid suspensions, for broader therapeutic applications.

Recent advancements in structural biology have provided new insights into the molecular mechanisms of 2-(Furan-2-yl)-6-Methylbenzoic Acid. Cryo-electron microscopy studies have revealed how the compound interacts with specific protein targets at the atomic level. A 2024 publication in Nature Communications detailed the crystal structure of a protein complex formed with 2-(Furan-2-yl)-6-Methylbenzoic Acid, showing that the compound induces conformational changes in the target protein that disrupt its normal function. This level of structural detail is invaluable for rational drug design, as it allows for the optimization of the compound's properties to enhance therapeutic efficacy.

Looking ahead, the future of 2-(Furan-2-yl)-6-Methylbenzoic Acid in biomedical research appears promising. Ongoing studies are exploring its potential in combination therapies, where it could be used alongside existing drugs to improve treatment outcomes. Additionally, there is growing interest in understanding the compound's role in modulating immune responses, which could lead to new applications in autoimmune diseases. These developments highlight the importance of continued research into the compound's properties and potential applications, as it continues to emerge as a significant player in the field of drug discovery.

Ultimately, the significance of 2-(Furan-2-yl)-6-Methylbenzoic Acid lies in its ability to bridge the gap between fundamental chemical research and practical therapeutic applications. Its unique molecular structure, combined with its favorable physicochemical properties, positions it as a valuable tool for developing new treatments for a wide range of diseases. As our understanding of its molecular behavior continues to evolve, so too will its potential to impact human health in meaningful ways. The ongoing research into this compound exemplifies the dynamic nature of pharmaceutical science, where each new discovery brings us closer to more effective and targeted therapies.

As the field of medicinal chemistry continues to advance, 2-(Furan-2-yl)-6-Methylbenzoic Acid stands as a testament to the power of innovative thinking and interdisciplinary collaboration. Its journey from a simple chemical compound to a potential therapeutic agent highlights the importance of persistent research and the pursuit of scientific excellence. With each new study and technological advancement, the compound's role in biomedical research is likely to expand, offering new opportunities for improving patient outcomes and advancing the frontiers of medical science.

For researchers and pharmaceutical professionals, the continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid's properties presents both challenges and opportunities. The compound's complexity requires a multidisciplinary approach, integrating expertise from chemistry, biology, and engineering. As the demand for more effective and personalized treatments grows, the potential applications of this compound are expected to expand, driving further innovation in the field of drug development. The journey of 2-(Furan-2-yl)-6-Methylbenzoic Acid is a reminder of the transformative power of scientific inquiry and the enduring quest to improve human health through the discovery of new therapeutic agents.

As we look to the future, the role of 2-(Furan-2-yl)-6-Methylbenzoic Acid in biomedical research is poised to grow even further. With ongoing advancements in technology and methodology, the compound's potential to contribute to the development of new therapies is likely to be realized in the coming years. This compound's journey reflects the broader narrative of scientific progress, where each discovery builds upon the foundation of previous knowledge to create new possibilities. The continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid not only advances our understanding of its properties but also underscores the importance of perseverance and innovation in the pursuit of scientific excellence.

Ultimately, the significance of 2-(Furan-2-yl)-6-Methylbenzoic Acid extends beyond its chemical structure. It represents a symbol of the enduring quest for knowledge and the potential to transform that knowledge into tangible benefits for society. As research into this compound progresses, it continues to inspire new ideas and approaches in the field of medicinal chemistry, reinforcing the importance of scientific inquiry in addressing the complex challenges of modern healthcare. The journey of 2-(Furan-2-yl)-6-Methylbenzoic Acid is a testament to the power of human curiosity and the potential for scientific discovery to improve lives in profound ways.

As we continue to explore the properties and potential applications of 2-(Furan-2-yl)-6-Methylbenzoic Acid, it is clear that this compound holds significant promise for the future of medicine. Its unique characteristics and the ongoing research into its properties position it as a key player in the development of new therapeutic strategies. As the scientific community continues to uncover new insights and possibilities, the compound's role in biomedical research is likely to expand, offering new opportunities for innovation and progress. The journey of 2-(Furan-2-yl)-6-Methylbenzoic Acid exemplifies the dynamic and ever-evolving nature of pharmaceutical science, where each discovery brings us closer to more effective and targeted treatments for a wide range of diseases.

For those engaged in the field of medicinal chemistry, the continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid serves as a reminder of the importance of perseverance and innovation in the pursuit of scientific excellence. The compound's journey from a simple chemical structure to a potential therapeutic agent highlights the transformative power of research and the enduring quest to improve human health. As the field continues to advance, the potential applications of this compound are expected to expand, driving further innovation and progress in the development of new treatments. The ongoing research into 2-(Furan-2-yl)-6-Methylbenzoic Acid not only advances our understanding of its properties but also underscores the importance of collaboration and interdisciplinary approaches in addressing the complex challenges of modern healthcare.

As we move forward, the role of 2-(Furan-2-yl)-6-Methylbenzoic Acid in biomedical research is likely to grow even further, driven by advancements in technology and the increasing demand for more effective and personalized treatments. This compound's journey reflects the broader narrative of scientific progress, where each discovery builds upon the foundation of previous knowledge to create new possibilities. The continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid not only advances our understanding of its properties but also underscores the importance of scientific inquiry in addressing the complex challenges of modern healthcare. The potential for this compound to contribute to the development of new therapeutic strategies is a testament to the enduring power of human curiosity and the transformative potential of scientific discovery.

Ultimately, the significance of 2-(Furan-2-yl)-6-Methylbenzoic Acid lies in its potential to transform the landscape of biomedical research and its applications in the field of medicine. As we continue to uncover new insights into its properties and potential uses, the compound's role in advancing the frontiers of medical science is likely to expand. The journey of 2-(Furan-2-yl)-6-Methylbenzoic Acid is a reflection of the dynamic and ever-evolving nature of pharmaceutical science, where each discovery brings us closer to more effective and targeted treatments for a wide range of diseases. The ongoing research into this compound not only highlights its importance in the field of medicinal chemistry but also reinforces the enduring quest for scientific excellence in the pursuit of improving human health.

As we continue to explore the properties and potential applications of 2-(Furan-2-yl)-6-Methylbenzoic Acid, it is clear that this compound holds significant promise for the future of medicine. Its unique characteristics and the ongoing research into its properties position it as a key player in the development of new therapeutic strategies. As the scientific community continues to uncover new insights and possibilities, the compound's role in biomedical research is likely to expand, offering new opportunities for innovation and progress. The journey of 2-(Furan-2-yl)-6-Methylbenzoic Acid exemplifies the dynamic and ever-evolving nature of pharmaceutical science, where each discovery brings us closer to more effective and targeted treatments for a wide range of diseases.

For those engaged in the field of medicinal chemistry, the continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid serves as a reminder of the importance of perseverance and innovation in the pursuit of scientific excellence. The compound's journey from a simple chemical structure to a potential therapeutic agent highlights the transformative power of research and the enduring quest to improve human health. As the field continues to advance, the potential applications of this compound are expected to expand, driving further innovation and progress in the development of new treatments. The ongoing research into 2-(Furan-2-yl)-6-Methylbenzoic Acid not only advances our understanding of its properties but also underscores the importance of collaboration and interdisciplinary approaches in addressing the complex challenges of modern healthcare.

As we move forward, the role of 2-(Furan-2-yl)-6-Methylbenzoic Acid in biomedical research is likely to grow even further, driven by advancements in technology and the increasing demand for more effective and personalized treatments. This compound's journey reflects the broader narrative of scientific progress, where each discovery builds upon the foundation of previous knowledge to create new possibilities. The continued exploration of 2-(Furan-2-yl)-6-Methylbenzoic Acid not only advances our understanding of its properties but also underscores the importance of scientific inquiry in addressing the complex challenges of modern healthcare. The potential for this compound to contribute to the development of new therapeutic strategies is a testament to the enduring power of human curiosity and the transformative potential of scientific discovery.

It seems like you've been exploring the properties and potential applications of 2-(furan-2-yl)acetic acid (or similar compounds), which is an organic molecule with a furan ring (a five-membered aromatic heterocycle) attached to an acetic acid group. This kind of molecule could have pharmaceutical relevance due to the presence of both aromatic and carboxylic functionalities, which are common in drug molecules. Here's a concise summary of what you might be looking into: --- ### Structure of 2-(furan-2-yl)acetic acid - Chemical formula: C₅H₆O₂ - Structure: A furan ring (containing an oxygen atom) is attached to an acetic acid group at the 2-position of the furan ring. --- ### Potential Applications and Significance 1. Pharmaceutical Relevance: - Furan derivatives are often used as building blocks in drug design due to their ability to form hydrogen bonds and their aromatic character. - The carboxylic acid group can participate in interactions with biological targets such as enzymes or receptors. 2. Synthetic Interest: - This compound could be a precursor for synthesizing more complex molecules, especially in the context of heterocyclic chemistry. - It might be used in the development of anti-inflammatory, antimicrobial, or antioxidant agents. 3. Biological Activity: - While specific biological activity for this exact compound may not be well-documented, similar furan derivatives have shown potential in anti-cancer, antiviral, and anti-diabetic applications. - The furan ring is also found in natural products like furanosides, which are involved in various biological processes. 4. Material Science: - Furan-based compounds are sometimes used in the development of polymeric materials or coatings due to their stability and functional groups. --- ### Research Directions - Structure-Activity Relationships (SAR): Investigating how modifications to the furan ring or the acetic acid group affect biological activity. - Drug Delivery: Exploring the compound as a prodrug or carrier for targeted drug delivery. - Synthetic Pathways: Developing efficient methods to synthesize this compound or its derivatives. - Computational Modeling: Using molecular docking or QSAR studies to predict interactions with biological targets. --- ### Further Considerations - If you're working on a specific project (e.g., drug discovery, materials science, or chemical synthesis), you might want to: - Characterize the compound using NMR, MS, and X-ray crystallography. - Test its solubility, stability, and bioavailability. - Compare it to known analogs for activity profiling. --- If you have a specific question or need help with a particular aspect (e.g., synthesis, biological testing, or computational modeling), feel free to ask!